Cas no 2060046-06-0 (2-{4-(trifluoromethyl)-1H-pyrazol-3-ylmethyl}-2,3-dihydro-1H-isoindole-1,3-dione)

• Product Name: 2-{4-(trifluoromethyl)-1H-pyrazol-3-ylmethyl}-2,3-dihydro-1H-isoindole-1,3-dione
• CAS No: 2060046-06-0
• MF: C₁₃H₈F₃N₃O₂
• MW: 295.216732978821
• MDL: MFCD30488553
• CID: 5613640
• PubChem ID: 125453875
• Update Time: 2025-10-29

2-{4-(trifluoromethyl)-1H-pyrazol-3-ylmethyl}-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-{[4-(trifluoromethyl)-1H-pyrazol-3-yl]methyl}-2,3-dihydro-1H-isoindole-1,3-dione
• EN300-330766
• 2060046-06-0
• 2-[[4-(Trifluoromethyl)-1H-pyrazol-5-yl]methyl]isoindole-1,3-dione
• 1H-Isoindole-1,3(2H)-dione, 2-[[4-(trifluoromethyl)-1H-pyrazol-3-yl]methyl]-
• 2-{4-(trifluoromethyl)-1H-pyrazol-3-ylmethyl}-2,3-dihydro-1H-isoindole-1,3-dione

• MDL： MFCD30488553
• Inchi： 1S/C13H8F3N3O2/c14-13(15,16)9-5-17-18-10(9)6-19-11(20)7-3-1-2-4-8(7)12(19)21/h1-5H,6H2,(H,17,18)
• InChI Key： OODIDZKQLZQKLX-UHFFFAOYSA-N
• SMILES： FC(C1C=NNC=1CN1C(C2C=CC=CC=2C1=O)=O)(F)F

Computed Properties

• Exact Mass: 295.05686099g/mol
• Monoisotopic Mass: 295.05686099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66.1Ų

Experimental Properties

• Density: 1.587±0.06 g/cm3(Predicted)
• Boiling Point: 444.4±45.0 °C(Predicted)
• pka: 10.90±0.50(Predicted)

Additional information on 2-{4-(trifluoromethyl)-1H-pyrazol-3-ylmethyl}-2,3-dihydro-1H-isoindole-1,3-dione

Introduction to 2-{4-(trifluoromethyl)-1H-pyrazol-3-ylmethyl}-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 2060046-06-0)

2-{4-(trifluoromethyl)-1H-pyrazol-3-ylmethyl}-2,3-dihydro-1H-isoindole-1,3-dione, with the CAS number 2060046-06-0, is a synthetic organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of isoindole derivatives and incorporates a trifluoromethyl-substituted pyrazole moiety, which imparts distinct chemical and biological properties.

The structure of 2-{4-(trifluoromethyl)-1H-pyrazol-3-ylmethyl}-2,3-dihydro-1H-isoindole-1,3-dione is characterized by a fused ring system consisting of an isoindole core and a pyrazole ring linked through a methylene bridge. The presence of the trifluoromethyl group on the pyrazole ring significantly influences the compound's electronic properties, making it an attractive candidate for various biological studies.

Recent research has focused on the potential of this compound as a scaffold for drug discovery. Studies have shown that 2-{4-(trifluoromethyl)-1H-pyrazol-3-ylmethyl}-2,3-dihydro-1H-isoindole-1,3-dione exhibits promising activity in several biological assays. For instance, it has been evaluated for its anti-inflammatory properties and has demonstrated significant inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that the compound may have therapeutic potential in treating inflammatory diseases.

In addition to its anti-inflammatory effects, 2-{4-(trifluoromethyl)-1H-pyrazol-3-ylmethyl}-2,3-dihydro-1H-isoindole-1,3-dione has also been investigated for its anticancer properties. Preclinical studies have shown that it can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK, which are often dysregulated in cancer cells.

The pharmacokinetic profile of 2-{4-(trifluoromethyl)-1H-pyrazol-3-ylmethyl}-2,3-dihydro-1H-isoindole-1,3-dione has also been studied to assess its suitability as a drug candidate. Preliminary data indicate that it has favorable oral bioavailability and metabolic stability, which are crucial factors for successful drug development. However, further optimization may be necessary to improve its pharmacological properties and reduce potential side effects.

In the context of drug discovery and development, the structural diversity and functional versatility of 2-{4-(trifluoromethyl)-1H-pyrazol-3-ylmethyl}-2,3-dihydro-1H-isoindole-1,3-dione make it an attractive starting point for lead optimization. Researchers are exploring various structural modifications to enhance its potency and selectivity for specific biological targets. For example, substituents on the isoindole ring or modifications to the pyrazole moiety can be systematically varied to identify more potent analogs with improved pharmacological profiles.

The synthetic route to prepare 2-{4-(trifluoromethyl)-1H-pyrazol-3-ylmethyl}-2,3-dihydro-1H-isoindole-1,3-dione involves multiple steps and requires careful control of reaction conditions to ensure high yields and purity. Key synthetic intermediates include the trifluoromethyl-substituted pyrazole and the isoindole core. Advanced synthetic methods such as transition-metal-catalyzed cross-coupling reactions have been employed to facilitate the construction of the complex molecular architecture.

In conclusion, 2-{4-(trifluoromethyl)-1H-pyrazol-3-ylmethyl}-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 2060046-06-0) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research aims to further elucidate its mechanism of action and optimize its properties for clinical use. As new findings continue to emerge, this compound is likely to play an increasingly important role in the development of novel therapeutic agents.